![molecular formula C14H16FN3O2 B2430162 (2Z)-2-[(4-Fluorophenyl)hydrazinylidene]-3-hydroxyimino-5,5-dimethylcyclohexan-1-one CAS No. 1274948-21-8](/img/structure/B2430162.png)
(2Z)-2-[(4-Fluorophenyl)hydrazinylidene]-3-hydroxyimino-5,5-dimethylcyclohexan-1-one
Description
(2Z)-2-[(4-Fluorophenyl)hydrazinylidene]-3-hydroxyimino-5,5-dimethylcyclohexan-1-one is a useful research compound. Its molecular formula is C14H16FN3O2 and its molecular weight is 277.299. The purity is usually 95%.
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Mechanism of Action
Target of Action
It’s known that 4-fluorophenylhydrazine hydrochloride, a related compound, is used as a chemical intermediate in pharmaceuticals, particularly tryptamine drugs used in the treatment of migraine and cluster headaches .
Mode of Action
Based on its structural similarity to 4-fluorophenylhydrazine hydrochloride, it may interact with similar targets and exert similar effects .
Biochemical Pathways
Given its potential use in the synthesis of tryptamine drugs , it may influence the serotonergic system, which is involved in the regulation of mood, cognition, and pain perception.
Pharmacokinetics
It’s known that 4-fluorophenylhydrazine hydrochloride is soluble in water , which may influence its absorption and distribution in the body.
Result of Action
Based on its potential use in the synthesis of tryptamine drugs , it may have effects on the central nervous system, potentially alleviating symptoms of conditions like migraines and cluster headaches.
Properties
IUPAC Name |
(2Z)-2-[(4-fluorophenyl)hydrazinylidene]-3-hydroxyimino-5,5-dimethylcyclohexan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN3O2/c1-14(2)7-11(18-20)13(12(19)8-14)17-16-10-5-3-9(15)4-6-10/h3-6,16,20H,7-8H2,1-2H3/b17-13-,18-11? |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPNVPUPAFICTMR-RYSUQHSHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=NO)C(=NNC2=CC=C(C=C2)F)C(=O)C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CC(=NO)/C(=N/NC2=CC=C(C=C2)F)/C(=O)C1)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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